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Compound Focus: Chromium(III) fluoride hydrate

CAS No.: 123333-98-2

Cat. No.: S1492756

Get Quote

Comparative Data: CrF₃ Trihydrate vs. Pentahydrate

The table below summarizes the fundamental structural properties of the two hydrates based on crystal

structure studies [1] [2].

Property
Chromium(III) Fluoride Trihydrate
(CrF₃·3H₂O)

Chromium(III) Fluoride Pentahydrate
(CrF₃·5H₂O)

Chemical Formula CrF₃·3H₂O CrF₃·5H₂O

Appearance Green compound [1] Green compound [1]

Crystal System Rhombohedral [1] [2] Orthorhombic [1] [2]

Space Group R3m [2] Pbcn [1] [2]

Unit Cell
Parameters

aR = 5.668(4) Å, αR = 112.5(1)° [1]

[2]

a = 10.396(5) Å, b = 8.060(5) Å, c =

7.965(4) Å [1] [2]

Z (Molecules/Unit

Cell)

1 [1] [2] 4 [1] [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1492756?utm_src=pdf-body
https://www.smolecule.com/products/s1492756?utm_src=pdf-interest
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://www.smolecule.com/products/s1492756?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property
Chromium(III) Fluoride Trihydrate
(CrF₃·3H₂O)

Chromium(III) Fluoride Pentahydrate
(CrF₃·5H₂O)

Molecular Unit Octahedral Cr[F3(H2O)3] [1] Octahedral Cr[F3(H2O)3] [1]

Hydrogen Bonding Extensive [1] Extensive [1]

Synthesis and Analytical Methods

Preparation of Chromium(III) Fluoride Hydrates

A common synthesis method involves the reaction of chromium(III) oxide with hydrofluoric acid [3]: Cr₂O₃

+ 6 HF + 9 H₂O → 2 [Cr(H₂O)₆]F₃

The specific hydrate form obtained (e.g., violet hexahydrate or green trihydrate) can depend on the reaction

conditions and subsequent thermal treatment. The pentahydrate and trihydrate are both composed of the

same Cr[F₃(H₂O)₃] octahedral molecules but differ in their long-range crystal packing [1]. The thermal

decomposition of the nonahydrate proceeds through stages, first forming a violet hexahydrate before

decomposing to the green trihydrate [1].

Key Experimental Techniques for Characterization

X-ray Diffraction (XRD):

Purpose: This is the primary technique for determining the crystal structure, phase
identification, and differentiating between crystalline forms (polymorphs) [4] [5].

Protocol: For powder samples, the material is typically ground into a fine powder and
compressed into a pellet. The pellet is mounted on a sample holder and exposed to a

monochromatic X-ray beam (e.g., Cu-Kα). The diffraction pattern is collected by measuring the
intensity of scattered X-rays as a function of the angle 2θ [5]. The unique diffraction patterns

(peak positions and intensities) are like fingerprints for the trihydrate and pentahydrate
structures [1].

Thermal Analysis:
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Purpose: To study the thermal stability and decomposition pathway of the hydrates, identifying

the temperatures at which they lose water molecules and transform into other hydrate forms or
the anhydrous compound [1].

The following diagram illustrates the typical workflow for synthesizing and characterizing CrF₃ hydrates:

Start: Cr₂O₃ + HF

Reaction in Aqueous Solution

Precipitation/Crystallization

Isolation of Solid Product

Characterization

X-ray Diffraction (XRD) Thermal Analysis FT-IR Spectroscopy

Identify Phase:
Trihydrate?

Identify Phase:
Pentahydrate?

Click to download full resolution via product page

Information Gaps and Limitations
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A comprehensive comparative guide requires more data than is currently available from the search results.

Critical information that is missing includes:

Solubility Data: Quantitative solubility in water at different temperatures is not provided.
Performance Metrics: Data on stability, reactivity, and catalytic performance for direct comparison.

Detailed Experimental Protocols: Full, step-by-step synthesis procedures for each specific hydrate.
Spectroscopic Data: FT-IR or Raman spectral signatures to distinguish between the hydrates.

Toxicological and Safety Data: Detailed information for risk assessment in drug development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s1492756?utm_src=pdf-custom-synthesis
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1985.171.3-4.209/html
https://www.semanticscholar.org/paper/Crystal-structures-of-chromium(III)-fluoride-and-of-Herbstein-Kapon/1344fd76e0f9bde13ee3d834d0a19c3a827c25ac/figure/0
https://en.wikipedia.org/wiki/Chromium(III)_fluoride
https://www.sciencedirect.com/topics/materials-science/x-ray-diffraction
https://www.spectroscopyonline.com/view/use-x-ray-powder-diffraction-xrd-and-vibrational-spectroscopic-techniques-analysis-suspect-pharmaceu
https://www.smolecule.com/products/b1492756#comparative-analysis-crf3-hydrate-forms-trihydrate-pentahydrate
https://www.smolecule.com/products/b1492756#comparative-analysis-crf3-hydrate-forms-trihydrate-pentahydrate
https://www.smolecule.com/products/b1492756#comparative-analysis-crf3-hydrate-forms-trihydrate-pentahydrate
https://www.smolecule.com/products/b1492756#comparative-analysis-crf3-hydrate-forms-trihydrate-pentahydrate
https://www.smolecule.com/products/s1492756?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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